94-00-8

Phenyl isonicotinate

In Stock

• CAS RN:
• 94-00-8

• Formula:
• C12H9NO2

• InChI:
• InChI=1S/C12H9NO2/c14-12(10-6-8-13-9-7-10)15-11-4-2-1-3-5-11/h1-9H

• InChIKey:
• RGQQGHGIUCRECH-UHFFFAOYSA-N

• Phenyl isonicotinate is a useful research compound. Its molecular formula is C12H9NO2 and its molecular weight is 199.2 g/mol. The purity is usually 95%.

Glycidamide

In Stock

• CAS RN:
• 5694-00-8

• Formula:
• C3H5NO2

• InChI:
• InChI=1S/C3H5NO2/c4-3(5)2-1-6-2/h2H,1H2,(H2,4,5)

• InChIKey:
• FMAZQSYXRGRESX-UHFFFAOYSA-N

• Glycidamide, an active epoxide metabolite of acrylamide with potential biological activity, can be generated in vivo. Its mutagenic and genotoxic nature is well-known.
  Glycidamide is a carcinogen and metabolite of acrylamide that induces DNA adduct formation and mutations.
  

3-(4-Acetamidophenoxy)propanoic acid

• CAS RN:
• 13794-00-8

• Formula:
• C11H13NO4

• InChI:
• InChI=1S/C11H13NO4/c1-8(13)12-9-2-4-10(5-3-9)16-7-6-11(14)15/h2-5H,6-7H2,1H3,(H,12,13)(H,14,15)

• InChIKey:
• RWTUXZCYWHPJDV-UHFFFAOYSA-N

• 3-(4-Acetamidophenoxy)propanoic acid is a useful research compound. Its molecular formula is C11H13NO4 and its molecular weight is 223.22 g/mol. The purity is usually 95%.

1-[4-(4-Aminophenyl)piperazin-1-yl]ethanone

In Stock

• CAS RN:
• 92394-00-8

• Formula:
• C12H17N3O

• InChI:
• InChI=1S/C12H17N3O/c1-10(16)14-6-8-15(9-7-14)12-4-2-11(13)3-5-12/h2-5H,6-9,13H2,1H3

• InChIKey:
• AFVUJJNEILZYJQ-UHFFFAOYSA-N

• 1-[4-(4-aminophenyl)-1-piperazinyl]ethanone is a member of piperazines.

9-Octadecanone

Usually In Stock

• CAS RN:
• 18394-00-8

• Formula:
• C18H36O

• InChI:
• InChI=1S/C18H36O/c1-3-5-7-9-11-13-15-17-18(19)16-14-12-10-8-6-4-2/h3-17H2,1-2H3

• InChIKey:
• RPUZRNKKZZATGV-UHFFFAOYSA-N

• 9-Octadecanone, also known as 9-Octadecanone, is a useful research compound. Its molecular formula is C18H36O and its molecular weight is 268.5 g/mol. The purity is usually 95%.

2,2,5,5-Tetramethyl-2,5-dihydro-1h-pyrrole-3-carboxylic acid

In Stock

• CAS RN:
• 76194-00-8

• Formula:
• C9H15NO2

• InChI:
• InChI=1S/C9H15NO2/c1-8(2)5-6(7(11)12)9(3,4)10-8/h5,10H,1-4H3,(H,11,12)

• InChIKey:
• HQOIHPZSNFLRRG-UHFFFAOYSA-N

• 2,2,5,5-Tetramethyl-2,5-dihydro-1h-pyrrole-3-carboxylic acid, also known as 2,2,5,5-Tetramethyl-2,5-dihydro-1h-pyrrole-3-carboxylic acid, is a useful research compound. Its molecular formula is C9H15NO2 and its molecular weight is 169.22 g/mol. The purity is usually 95%.

2-Methoxy-3'-pyrrolidinomethyl benzophenone

In Stock

• CAS RN:
• 898794-00-8

• Formula:
• C19H21NO2

• InChI:
• InChI=1S/C19H21NO2/c1-22-18-10-3-2-9-17(18)19(21)16-8-6-7-15(13-16)14-20-11-4-5-12-20/h2-3,6-10,13H,4-5,11-12,14H2,1H3

• InChIKey:
• JBCGRPAJWYPDDZ-UHFFFAOYSA-N

• 2-Methoxy-3'-pyrrolidinomethyl benzophenone is a useful research compound. Its molecular formula is C19H21NO2 and its molecular weight is 295.4 g/mol. The purity is usually 95%.

1-Bromo-6-[(prop-2-yn-1-yl)oxy]hexane

• CAS RN:
• 102294-00-8

• Formula:
• C9H15BrO

• InChI:
• InChI=1S/C9H15BrO/c1-2-8-11-9-6-4-3-5-7-10/h1H,3-9H2

• InChIKey:
• YGROVCQXORGMMC-UHFFFAOYSA-N

• 1-Bromo-6-[(prop-2-yn-1-yl)oxy]hexane is a useful research compound. Its molecular formula is C9H15BrO and its molecular weight is 219.12 g/mol. The purity is usually 95%.

3,4,5-trimethoxy-N-[4-(3-nitrophenyl)-1,3-thiazol-2-yl]benzamide

In Stock

• CAS RN:
• 327094-00-8

• Formula:
• C19H17N3O6S

• InChI:
• InChI=1S/C19H17N3O6S/c1-26-15-8-12(9-16(27-2)17(15)28-3)18(23)21-19-20-14(10-29-19)11-5-4-6-13(7-11)22(24)25/h4-10H,1-3H3,(H,20,21,23)

• InChIKey:
• UIUDHCCVSDXBOI-UHFFFAOYSA-N

• 3,4,5-trimethoxy-N-[4-(3-nitrophenyl)-1,3-thiazol-2-yl]benzamide is a useful research compound. Its molecular formula is C19H17N3O6S and its molecular weight is 415.42. The purity is usually 95%.

N-(2-(6-((2-((3,4-dimethoxyphenyl)amino)-2-oxoethyl)thio)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)ethyl)benzamide

In Stock

• CAS RN:
• 872994-00-8

• Formula:
• C24H24N6O4S

• InChI:
• InChI=1S/C24H24N6O4S/c1-33-18-9-8-17(14-19(18)34-2)26-22(31)15-35-23-11-10-20-27-28-21(30(20)29-23)12-13-25-24(32)16-6-4-3-5-7-16/h3-11,14H,12-13,15H2,1-2H3,(H,25,32)(H,26,31)

• InChIKey:
• GEFMKRVJVUUNDB-UHFFFAOYSA-N

• N-(2-(6-((2-((3,4-dimethoxyphenyl)amino)-2-oxoethyl)thio)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)ethyl)benzamide is a useful research compound. Its molecular formula is C24H24N6O4S and its molecular weight is 492.55. The purity is usually 95%.

1-[3-Fluoro-5-(trifluoromethyl)phenyl]ethanol

Usually In Stock

• CAS RN:
• 880094-00-8

• Formula:
• C9H8F4O

• InChI:
• InChI=1S/C9H8F4O/c1-5(14)6-2-7(9(11,12)13)4-8(10)3-6/h2-5,14H,1H3

• InChIKey:
• XODJGUXJHGDPTL-UHFFFAOYSA-N

• 1-[3-Fluoro-5-(trifluoromethyl)phenyl]ethanol is a useful research compound. Its molecular formula is C9H8F4O and its molecular weight is 208.156. The purity is usually 95%.

2-[(4-Methoxyphenyl)sulphonyl]-2-(2-thienyl)ethylamine

In Stock

• CAS RN:
• 903094-00-8

• Formula:
• C13H15NO3S2

• InChI:
• InChI=1S/C13H15NO3S2/c1-17-10-4-6-11(7-5-10)19(15,16)13(9-14)12-3-2-8-18-12/h2-8,13H,9,14H2,1H3

• InChIKey:
• AYXOAFBZZUYLGD-UHFFFAOYSA-N

• 2-[(4-Methoxyphenyl)sulphonyl]-2-(2-thienyl)ethylamine is a useful research compound. Its molecular formula is C13H15NO3S2 and its molecular weight is 297.39. The purity is usually 95%.

2,5-Dibenzyloctahydropyrrolo[3,4-c]pyrrole

In Stock

• CAS RN:
• 165894-00-8

• Formula:
• C20H24N2

• InChI:
• InChI=1S/C20H24N2/c1-3-7-17(8-4-1)11-21-13-19-15-22(16-20(19)14-21)12-18-9-5-2-6-10-18/h1-10,19-20H,11-16H2

• InChIKey:
• AIWRNULNYFSFHK-UHFFFAOYSA-N

• 2,5-Dibenzyloctahydropyrrolo[3,4-c]pyrrole is a useful research compound. Its molecular formula is C20H24N2 and its molecular weight is 292.4 g/mol. The purity is usually 95%.

7-(Trifluoromethyl)-1H-indazole

In Stock

• CAS RN:
• 885694-00-8

• Formula:
• C8H5F3N2

• InChI:
• InChI=1S/C8H5F3N2/c9-8(10,11)6-3-1-2-5-4-12-13-7(5)6/h1-4H,(H,12,13)

• InChIKey:
• NCLVEPKBXAQQDN-UHFFFAOYSA-N

• 7-(Trifluoromethyl)-1H-indazole is a useful research compound. Its molecular formula is C8H5F3N2 and its molecular weight is 186.13 g/mol. The purity is usually 95%.

(+)-(2S,5R)-1-Allyl-2,5-dimethylpiperazine, (+)-Camphoric Acid Salt

In Stock

• CAS RN:
• 186094-00-8

• Formula:
• C19H34N2O4

• InChI:
• InChI=1S/C10H16O4.C9H18N2/c1-9(2)6(7(11)12)4-5-10(9,3)8(13)14;1-4-5-11-7-8(2)10-6-9(11)3/h6H,4-5H2,1-3H3,(H,11,12)(H,13,14);4,8-10H,1,5-7H2,2-3H3/t6-,10+;8-,9+/m11/s1

• InChIKey:
• GAUKCWXJAQLUCN-SLZMFKEQSA-N

• (+)-(2S,5R)-1-Allyl-2,5-dimethylpiperazine, (+)-Camphoric Acid Salt is a useful research compound. Its molecular formula is C19H34N2O4 and its molecular weight is 354.5 g/mol. The purity is usually 95%.

1-(2,6-Difluorophenyl)-3-(2-(2-fluorophenyl)-2-methoxypropyl)urea

In Stock

• CAS RN:
• 1797894-00-8

• Formula:
• C17H17F3N2O2

• InChI:
• InChI=1S/C17H17F3N2O2/c1-17(24-2,11-6-3-4-7-12(11)18)10-21-16(23)22-15-13(19)8-5-9-14(15)20/h3-9H,10H2,1-2H3,(H2,21,22,23)

• InChIKey:
• KVBKMJGBBIGRGT-UHFFFAOYSA-N

• 1-(2,6-Difluorophenyl)-3-(2-(2-fluorophenyl)-2-methoxypropyl)urea is a useful research compound. Its molecular formula is C17H17F3N2O2 and its molecular weight is 338.33. The purity is usually 95%.

Methyl 5-formyl-2-(trifluoromethyl)-1,3-thiazole-4-carboxylate

Usually In Stock

• CAS RN:
• 2248294-00-8

• Formula:
• C7H4F3NO3S

• InChI:
• InChI=1S/C7H4F3NO3S/c1-14-5(13)4-3(2-12)15-6(11-4)7(8,9)10/h2H,1H3

• InChIKey:
• JAWBJKXJTZXDJD-UHFFFAOYSA-N

• Methyl 5-formyl-2-(trifluoromethyl)-1,3-thiazole-4-carboxylate is a useful research compound. Its molecular formula is C7H4F3NO3S and its molecular weight is 239.17. The purity is usually 95%.

(2-Chloroethoxy)cycloheptane

In Stock

• CAS RN:
• 1247394-00-8

• Formula:
• C9H17ClO

• InChI:
• InChI=1S/C9H17ClO/c10-7-8-11-9-5-3-1-2-4-6-9/h9H,1-8H2

• InChIKey:
• YRYYDIGNLDTVIY-UHFFFAOYSA-N

• (2-Chloroethoxy)cycloheptane is a useful research compound. Its molecular formula is C9H17ClO and its molecular weight is 176.68 g/mol. The purity is usually 95%.

6-[4-[2-(4-Methylphenyl)acetyl]piperazin-1-yl]-1H-pyrimidine-2,4-dione

Usually In Stock

• CAS RN:
• 2379994-00-8

• Formula:
• C17H20N4O3

• InChI:
• InChI=1S/C17H20N4O3/c1-12-2-4-13(5-3-12)10-16(23)21-8-6-20(7-9-21)14-11-15(22)19-17(24)18-14/h2-5,11H,6-10H2,1H3,(H2,18,19,22,24)

• InChIKey:
• RIMPYSSBBFBOQQ-UHFFFAOYSA-N

• 6-[4-[2-(4-Methylphenyl)acetyl]piperazin-1-yl]-1H-pyrimidine-2,4-dione is a useful research compound. Its molecular formula is C17H20N4O3 and its molecular weight is 328.372. The purity is usually 95%.